![molecular formula C20H18N2O6S2 B1665147 Apoarantoin CAS No. 19885-52-0](/img/structure/B1665147.png)
Apoarantoin
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Overview
Description
Apoarantoin is a biochemical.
Scientific Research Applications
Juvenile Idiopathic Arthritis (JIA) and Biological Therapy
- Study Context : Investigating metabolic disorders in children with JIA receiving biological therapy.
- Key Findings : The use of adalimumab in children with JIA showed significant changes in ApoA concentration, which is crucial for assessing cardiovascular risks (Anonymous, 2020).
Cardiovascular Disease Treatment
- Study Context : Examining the efficacy and safety of RVX-208, an agent designed to enhance apoA-I synthesis, in patients with coronary artery disease.
- Key Findings : Treatment with RVX-208 was associated with dose-dependent increases in apoA-I levels, suggesting its potential in facilitating cholesterol mobilization (Nicholls et al., 2011).
Triglyceride and HDL-C Levels
- Study Context : The association between APOA5 variants and triglyceride response to fenofibrate therapy.
- Key Findings : APOA5 56G carriers showed more beneficial responses to fenofibrate treatment in lowering plasma triglyceride and increasing HDL-C levels (Lai et al., 2007).
Role in Coronary Artery Disease
- Study Context : Investigating the causal role of apoA-I in coronary artery disease using human genetics.
- Key Findings : Genetic evidence suggests apoA-I may not have a cardioprotective role, challenging the observational association of apoA-I with reduced risk of coronary artery disease (Karjalainen et al., 2020).
Infusion Post Acute Myocardial Infarction
- Study Context : Characterizing the safety and pharmacokinetics of CSL112 in patients post myocardial infarction.
- Key Findings : Infusions of CSL112 were well tolerated, with increases in apoA-I and enhanced cholesterol efflux, pointing to its potential in reducing major adverse cardiovascular events (Gibson et al., 2016).
ApoA-I and Schizophrenia
- Study Context : Investigating the effects of antipsychotics on plasma proteins in schizophrenia.
- Key Findings : Decreased levels of apoA-I might be associated with the pathology of schizophrenia and its treatment (La et al., 2006).
Nonenzymatic Glycation and Inflammation
- Study Context : Effects of nonenzymatic glycation on the antiinflammatory properties of apoA-I.
- Key Findings : Nonenzymatic glycation impairs the antiinflammatory properties of apoA-I, affecting its ability to inhibit nuclear factor-kB activation and reactive oxygen species formation (Nobécourt et al., 2010).
Genetic Risk for Metabolic Syndrome
- Study Context : Identifying gene polymorphisms that confer susceptibility to metabolic syndrome.
- Key Findings : APOA5 genotype significantly affected the prevalence of metabolic syndrome, with the C allele of the -1131T-->C polymorphism being a risk factor (Yamada et al., 2007).
Statin Use and Parkinson's Disease
- Study Context : Evaluating the association of statin use and ApoA1 levels on age at Parkinson’s Disease onset.
- Key Findings : The use of lipid-soluble statins was associated with a delayed age at Parkinson's Disease onset, suggesting their potential as a neuroprotective therapy (Berlyand et al., 2014).
properties
CAS RN |
19885-52-0 |
---|---|
Molecular Formula |
C20H18N2O6S2 |
Molecular Weight |
446.5 g/mol |
IUPAC Name |
[(4S,5S,15S,16S)-16-hydroxy-2,13-dioxo-8-oxa-22,23-dithia-3,14-diazahexacyclo[10.9.2.01,14.03,12.04,10.015,20]tricosa-6,9,17,19-tetraen-5-yl] acetate |
InChI |
InChI=1S/C20H18N2O6S2/c1-10(23)28-14-5-6-27-9-12-8-20-17(25)21-15-11(3-2-4-13(15)24)7-19(21,29-30-20)18(26)22(20)16(12)14/h2-6,9,13-16,24H,7-8H2,1H3/t13-,14-,15-,16-,19?,20?/m0/s1 |
InChI Key |
UJHGIUXXTQBPOA-JYLMTPQZSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1C=COC=C2[C@@H]1N3C(=O)C45CC6=CC=C[C@@H]([C@H]6N4C(=O)C3(C2)SS5)O |
SMILES |
CC(=O)OC1C=COC=C2C1N3C(=O)C45CC6=CC=CC(C6N4C(=O)C3(C2)SS5)O |
Canonical SMILES |
CC(=O)OC1C=COC=C2C1N3C(=O)C45CC6=CC=CC(C6N4C(=O)C3(C2)SS5)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Apoarantoin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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